N-[2-(acetylamino)phenyl]-2-naphthamide

• IUPAC Name: N-(2-acetamidophenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C19H16N2O2/c1-13(22)20-17-8-4-5-9-18(17)21-19(23)16-11-10-14-6-2-3-7-15(14)12-16/h2-12H,1H3,(H,20,22)(H,21,23)
• InChI Key: WPQAMQNAKVJDLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H16N2O2
• DSSTOX Substance ID: DTXSID101228197
• Molecular Weight: 304.3 g/mol
• CAS RN: 339571-42-5

Description

N-[2-(acetylamino)phenyl]-2-naphthamide, also known as NAPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NAPA belongs to the class of compounds known as naphthamides, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-[2-(acetylamino)phenyl]-2-naphthamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammation process. N-[2-(acetylamino)phenyl]-2-naphthamide has also been shown to inhibit the activity of lipoxygenase, an enzyme involved in the synthesis of leukotrienes, which are known to play a role in the inflammatory response.
Biochemical and Physiological Effects:
N-[2-(acetylamino)phenyl]-2-naphthamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. N-[2-(acetylamino)phenyl]-2-naphthamide has also been found to reduce the production of prostaglandins, which are known to play a role in the inflammatory response. In addition, N-[2-(acetylamino)phenyl]-2-naphthamide has been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(acetylamino)phenyl]-2-naphthamide in lab experiments is its wide range of biological activities. N-[2-(acetylamino)phenyl]-2-naphthamide has been found to exhibit anti-inflammatory, analgesic, antipyretic, and antitumor properties, making it a versatile compound for studying various biological processes. However, one limitation of using N-[2-(acetylamino)phenyl]-2-naphthamide in lab experiments is its potential toxicity. N-[2-(acetylamino)phenyl]-2-naphthamide has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(acetylamino)phenyl]-2-naphthamide. One area of research could focus on the development of more potent and selective COX-2 inhibitors based on the structure of N-[2-(acetylamino)phenyl]-2-naphthamide. Another area of research could focus on the use of N-[2-(acetylamino)phenyl]-2-naphthamide in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to determine the safety and efficacy of N-[2-(acetylamino)phenyl]-2-naphthamide in vivo, which may pave the way for its use in clinical trials.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2-naphthamide involves the reaction of 2-naphthylamine with acetic anhydride in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography. The purity of the final product is determined using analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2-naphthamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. N-[2-(acetylamino)phenyl]-2-naphthamide has also been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and melanoma.